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Compound of Interest

Compound Name: Crotononitrile

Cat. No.: B1212536

An In-depth Technical Guide to Crotononitrile: CAS Numbers, Nomenclature, and Scientific
Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of crotononitrile, a versatile chemical
intermediate. It covers its various CAS numbers and detailed nomenclature, alongside its
chemical and physical properties. The document outlines detailed experimental protocols for its
synthesis, purification, and analysis. Furthermore, it delves into its applications in organic
synthesis and its biological effects, particularly its neurotoxicity, providing valuable information
for professionals in research and drug development.

Nomenclature and CAS Numbers

Crotononitrile, a simple unsaturated nitrile, exists as cis (Z) and trans (E) isomers. The
nomenclature and CAS numbers for these forms, as well as their mixture, are crucial for
accurate identification and sourcing.
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Isomer/Mixture

IUPAC Name

CAS Number Synonyms

trans-Crotononitrile

(E)-But-2-enenitrile

(E)-2-Butenenitrile,
627-26-9 trans-2-Butenenitrile,
Crotonic acid nitrile

cis-Crotononitrile

(2)-But-2-enenitrile

(2)-2-Butenenitrile,
1190-76-7 cis-2-Butenenitrile,

Isocrotononitrile

Mixture of cis and

trans

But-2-enenitrile

2-Butenenitrile,
4786-20-3 o
Crotononitrile

Physicochemical Properties

A summary of the key physicochemical properties of crotononitrile is presented below. These

properties are essential for its handling, storage, and application in various experimental

setups.
Property Value
Molecular Formula CaHsN

Molecular Weight 67.09 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 120-121 °C (mixture of isomers)

Density 0.824 g/mL at 25 °C (mixture of isomers)
Flash Point 16 °C

Solubility Soluble in organic solvents like ethanol and

ether; limited solubility in water.[2]

Synthesis of Crotononitrile

Crotononitrile can be synthesized through various methods. The two primary routes are the

dehydration of crotonamide and the reaction of crotonaldehyde with hydroxylamine.
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Synthesis of trans-Crotononitrile from Crotonic Acid

A common laboratory-scale synthesis involves the conversion of trans-crotonic acid to trans-
crotonamide, followed by dehydration.

Experimental Protocol:

e Synthesis of trans-Crotonamide:
o In a round-bottom flask, suspend trans-crotonic acid in an excess of thionyl chloride.
o Add a catalytic amount of N,N-dimethylformamide (DMF).

o Heat the mixture under reflux until the reaction is complete (monitored by the cessation of
gas evolution).

o Remove the excess thionyl chloride by distillation under reduced pressure.

o Carefully add the resulting crude crotonyl chloride to a cooled, concentrated aqueous
ammonia solution with vigorous stirring.

o Collect the precipitated trans-crotonamide by filtration, wash with cold water, and dry.
e Dehydration of trans-Crotonamide:

o In a flask equipped with a distillation apparatus, mix the dried trans-crotonamide with a
dehydrating agent such as phosphorus pentoxide or benzenesulfonyl chloride in the
presence of a base like pyridine.

o Heat the mixture gently to initiate the reaction.
o The trans-crotononitrile product will distill over. Collect the distillate.

o Purify the crude product by fractional distillation.
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Synthesis of trans-Crotononitrile
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Caption: Synthesis of trans-Crotononitrile from Crotonic Acid.

Purification of Crotononitrile

Purification of the crude crotononitrile product is essential to remove unreacted starting

materials, byproducts, and solvents. Fractional distillation is the most common method for

separating the cis and trans isomers and achieving high purity.

Experimental Protocol: Fractional Distillation
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e Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column
(e.g., Vigreux or packed column) placed between the distillation flask and the condenser.
Use a heating mantle with a magnetic stirrer for uniform heating.

o Distillation:

Place the crude crotononitrile mixture in the distillation flask with boiling chips or a

[e]

magnetic stir bar.

o Gradually heat the flask. The component with the lower boiling point (cis-crotononitrile,
bp ~108 °C) will vaporize first, rise through the fractionating column, and condense in the
condenser.

o Collect the initial fractions, which will be enriched in the cis-isomer.

o As the distillation progresses, the temperature at the thermometer will rise and stabilize at
the boiling point of the trans-isomer (bp ~121 °C).

o Change the receiving flask to collect the purified trans-crotononitrile.

e Analysis: Analyze the collected fractions by Gas Chromatography (GC) to determine their
purity and isomeric ratio.
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Purification of Crotononitrile
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Caption: Purification of Crotononitrile via Fractional Distillation.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation,
identification, and quantification of crotononitrile isomers and impurities.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: Prepare a dilute solution of the crotononitrile sample in a suitable
solvent (e.g., dichloromethane or acetone).
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¢ GC-MS Parameters:

o Gas Chromatograph: Use a capillary column suitable for separating volatile organic
compounds (e.g., a DB-5ms or equivalent).

o Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of all
components.

o Injector: Use a split/splitless injector in split mode to avoid column overloading.
o Carrier Gas: Use helium at a constant flow rate.

o Mass Spectrometer: Operate in electron ionization (ElI) mode. Scan a mass range of m/z
35-300.

o Data Analysis: Identify the peaks corresponding to the cis and trans isomers of
crotononitrile based on their retention times and mass spectra. The mass spectrum of
crotononitrile will show a molecular ion peak at m/z 67. Quantify the isomers and any
impurities by integrating the peak areas.

Chemical Reactivity and Applications

Crotononitrile is a valuable building block in organic synthesis due to the presence of both a
nitrile group and a reactive double bond.

Baylis-Hillman Reaction

Crotononitrile can participate in the Baylis-Hillman reaction, a carbon-carbon bond-forming
reaction between an activated alkene and an electrophile, typically an aldehyde.

Reaction Mechanism:

e Anucleophilic catalyst (e.g., DABCO) adds to the B-position of crotononitrile, forming a
zwitterionic enolate.

e The enolate attacks the carbonyl carbon of the aldehyde.
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e A proton transfer occurs.

» The catalyst is eliminated to yield the final allylic alcohol product.

Baylis-Hillman Reaction Mechanism
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Caption: Mechanism of the Baylis-Hillman Reaction with Crotononitrile.
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Biological Activity and Neurotoxicity

Crotononitrile and its isomers have been shown to exhibit neurotoxic effects. The underlying

mechanism appears to involve the serotonergic system.

Neurotoxic Effects

Studies in animal models have demonstrated that administration of crotononitrile can lead to
behavioral abnormalities. The cis-isomer, in particular, has been linked to vestibular

dysfunction.

Involvement of the Serotonergic System

The neurotoxic effects of crotononitrile are associated with alterations in the metabolism of
serotonin (5-hydroxytryptamine, 5-HT).[3] It has been observed to cause an increase in the
levels of 5-HT and its metabolite, 5-hydroxyindoleacetic acid (5-HIAA), in various brain regions.
[3] This suggests that crotononitrile may disrupt the normal functioning of the serotonin
signaling pathway, leading to the observed neurobehavioral symptoms. The exact molecular
targets within this pathway are a subject of ongoing research.
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Caption: Postulated Effect of Crotononitrile on Serotonin Signaling.

Safety Precautions
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Crotononitrile is a flammable and toxic substance. It should be handled with appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a
well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact. In case of exposure,
seek immediate medical attention.

This technical guide provides a solid foundation for understanding and working with
crotononitrile. For specific applications, it is always recommended to consult the primary
literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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